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Abstract
O,O-Dimethyl phosphoramidothioate (DMPAT) is an organophosphorus compound with

significant relevance in agrochemical synthesis and toxicological research. Primarily

recognized as a key intermediate in the production of potent insecticides such as

methamidophos, its chemical properties and reactivity are of considerable interest.[1][2] This

document provides a comprehensive overview of the molecular structure, chemical formula,

physicochemical properties, synthesis protocols, and biological significance of O,O-Dimethyl
phosphoramidothioate. It includes detailed experimental methodologies, tabulated

quantitative data, and graphical representations of its synthesis and the primary biological

pathway of its isomer, methamidophos, to serve as a technical resource for professionals in

chemical research and development.

Chemical Identity and Molecular Structure
O,O-Dimethyl phosphoramidothioate is an organophosphate compound characterized by a

central phosphorus atom double-bonded to a sulfur atom (a thionyl group) and single-bonded
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to two methoxy groups and an amino group.[2][3] Its chemical identity and key properties are

summarized below.

Molecular Formula and Structure
The chemical formula for O,O-Dimethyl phosphoramidothioate is C₂H₈NO₂PS.[1][3][4][5][6]

[7][8]

Caption: 2D molecular structure of O,O-Dimethyl phosphoramidothioate.

Physicochemical Properties
The quantitative data for O,O-Dimethyl phosphoramidothioate are summarized in the tables

below.

Table 1: Chemical Identifiers

Identifier Value Reference

CAS Number 17321-47-0 [3][4][7][9]

Molecular Formula C₂H₈NO₂PS [1][3][4][8]

Molecular Weight 141.13 g/mol [1][3][4][7]

IUPAC Name
[amino(methoxy)phosphinothio

yl]oxymethane
[2][7]

| Synonyms | DMPAT, O,O-Dimethyl thiophosphoramidate |[3][4] |

Table 2: Physical and Chemical Properties
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Property Value Reference

Melting Point 26-30 °C [3]

Boiling Point 162.2 °C at 760 mmHg [3]

Density 1.283 g/cm³ [3]

Flash Point 51.9 °C [3]

Solubility
Slightly soluble in Chloroform,

Methanol
[3]

Stability Moisture sensitive [3]

| Storage | Hygroscopic, store under inert atmosphere in a refrigerator |[3] |

Synthesis and Experimental Protocols
O,O-Dimethyl phosphoramidothioate is primarily synthesized for commercial use as a

precursor to other agrochemicals. The most common laboratory and industrial synthesis

involves the ammonolysis of O,O-dimethyl phosphorochloridothioate.[10][11]

Industrial Synthesis Workflow
A patented industrial process describes a multi-step synthesis that ensures the hazardous

intermediates remain in solution, enhancing safety and yield.[12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.lookchem.com/casno17321-47-0.html
https://www.lookchem.com/casno17321-47-0.html
https://www.lookchem.com/casno17321-47-0.html
https://www.lookchem.com/casno17321-47-0.html
https://www.lookchem.com/casno17321-47-0.html
https://www.lookchem.com/casno17321-47-0.html
https://www.lookchem.com/casno17321-47-0.html
https://www.benchchem.com/product/b101082?utm_src=pdf-body
https://patents.google.com/patent/US5922896A/en
https://www.researchgate.net/publication/275464011_Studies_on_the_metabolism_of_methamidophos_and_acephate_Synthesis_and_identification_by_proton_nuclear_magnetic_resonance_and_mass_spectrometry_of_14C-acephate_and_some_metabolites
https://patents.google.com/patent/US10669295B2/en
https://patents.google.com/patent/TW202012422A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfur (S) + PCl₃

PSCl₃
(Thiophosphoryl chloride)

Reaction

O-Methyl phosphorodichloridothioate

Reaction

Methanol (CH₃OH)

O,O-Dimethyl phosphorochloridothioate
(in CH₂Cl₂)

Reaction

Methyl Lye

O,O-Dimethyl phosphoramidothioate
(in CH₂Cl₂)

Ammonolysis

NaOH + NH₄OH

Click to download full resolution via product page

Caption: Industrial synthesis workflow for O,O-Dimethyl phosphoramidothioate.[12][13]

Laboratory Synthesis Protocol
Reaction: Ammonification of O,O-dimethyl phosphorochloridothioate.[11]

Materials:

O,O-dimethyl phosphorochloridothioate (1 equiv.)

Aqueous ammonium hydroxide (28-30%, 2 equiv.)

Dichloromethane (CH₂Cl₂) or Toluene as solvent
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Three-necked flask equipped with a magnetic stirrer, dropping funnel, and thermometer

Ice bath

Separatory funnel

Anhydrous sodium sulfate

Procedure:

Dissolve O,O-dimethyl phosphorochloridothioate in the chosen organic solvent within the

three-necked flask.

Cool the reaction vessel to 0-5 °C using an ice bath to control the exothermic reaction.

Add aqueous ammonium hydroxide dropwise to the stirred solution over a period of 1-2

hours, maintaining the temperature below 10 °C.

After the addition is complete, allow the mixture to stir at room temperature for an additional

3-4 hours to ensure the reaction goes to completion.

Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with

water and brine to remove unreacted ammonia and salts.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude O,O-Dimethyl phosphoramidothioate product.

The product can be further purified by distillation or crystallization if required.

Spectroscopic and Analytical Data
The structural confirmation of O,O-Dimethyl phosphoramidothioate is typically achieved

through a combination of spectroscopic techniques.

Table 3: Summary of Spectroscopic Characterization Methods
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Technique Purpose
Expected
Observations

Reference

³¹P NMR

Confirms the
phosphorus
environment and
purity.

A single peak in the
phosphoramidothi
oate region.

[14][15]

¹H NMR

Identifies proton

environments

(methoxy and amino

groups).

Signals corresponding

to -OCH₃ and -NH₂

protons.

[14][15]

¹³C NMR

Identifies the carbon

environment (methoxy

groups).

A signal

corresponding to the

methoxy (-OCH₃)

carbons.

[14]

IR Spectroscopy

Identifies functional

groups (P=S, P-O-C,

N-H).

Characteristic

stretching frequencies

for P=S, P-O-C, and

N-H bonds.

[14][15][16]

| Mass Spectrometry | Determines molecular weight and fragmentation pattern. | A molecular

ion peak corresponding to the molecular weight (141.13 g/mol ). |[14][17] |

Biological Activity and Mechanism of Action
O,O-Dimethyl phosphoramidothioate itself is a weak acetylcholinesterase (AChE) inhibitor.

[18] Its primary significance in a biological context is as a direct precursor to the highly potent

systemic insecticide methamidophos (O,S-dimethyl phosphoramidothioate).[1][10][19] The

isomerization of the P=S bond to a P=O bond and rearrangement of a methoxy group to a

thiomethyl group dramatically increases its toxicity and efficacy as an AChE inhibitor.[10]

The active insecticide, methamidophos, functions by inhibiting the enzyme acetylcholinesterase

(AChE) in the nervous system of insects and mammals.[14][20] This inhibition leads to the

accumulation of the neurotransmitter acetylcholine (ACh) in the synaptic cleft, causing

continuous nerve stimulation, paralysis, and ultimately death of the organism.[20]
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Caption: Mechanism of acetylcholinesterase (AChE) inhibition by methamidophos.[20]

Applications in Research and Industry
Agrochemical Synthesis: The primary industrial application of O,O-Dimethyl
phosphoramidothioate is its role as a key intermediate in the synthesis of the insecticide

methamidophos and, subsequently, acephate.[1][10]

Research Chemical: It is used in research to study the structure-activity relationships (SAR)

of organophosphorus compounds and their inhibitory effects on enzymes like

acetylcholinesterase.[2][14]

Starting Material: It serves as a versatile starting material for the synthesis of various other

phosphoramidothioate derivatives for screening as potential pesticides or for other industrial

applications.[3][15]

Safety and Handling
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O,O-Dimethyl phosphoramidothioate is a highly toxic and flammable compound.[1][3]

Exposure can cause severe health effects, and it should only be handled by trained

professionals in a controlled environment with appropriate personal protective equipment

(PPE), including respirators, chemical-resistant gloves, and safety goggles.[3][21] It is

moisture-sensitive and should be stored under an inert atmosphere.[3] Due to its toxicity,

proper disposal protocols must be strictly followed.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.indiamart.com [m.indiamart.com]

2. O,O-Dimethyl Phosphoramidothioate Research Chemical [benchchem.com]

3. Cas 17321-47-0,O,O-Dimethyl phosphoramidothioate | lookchem [lookchem.com]

4. chemwhat.com [chemwhat.com]

5. Dmpat(o,o-dimethyl Phosphoramidothioate) at Best Price in Jinhua, Zhejiang | Jinhua
Jinlong Chemical Indury Co., Ltd [tradeindia.com]

6. tnjchem.com [tnjchem.com]

7. O,O-Dimethyl phosphoramidothioate | C2H8NO2PS | CID 87048 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. chemscene.com [chemscene.com]

9. pharmaffiliates.com [pharmaffiliates.com]

10. US5922896A - Process for making O,S-dimethyl phosphoramidothioate - Google Patents
[patents.google.com]

11. researchgate.net [researchgate.net]

12. US10669295B2 - Process for preparation of O,O-dimethyl phosphoramidothioate and N-
(methoxy-methylsulfanylphosphoryl) acetamide - Google Patents [patents.google.com]

13. TW202012422A - Process for preparation of o,o-dimethyl phosphoramidothioate and n-
(methoxy-methylsulfanylphosphoryl) acetamid - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b101082?utm_src=pdf-body
https://m.indiamart.com/proddetail/dmpat-o-o-dimethyl-phosphoramido-thioate-2853459389433.html
https://www.lookchem.com/casno17321-47-0.html
https://www.lookchem.com/casno17321-47-0.html
https://www.capotchem.cn/doc/msds_17321-47-0.do
https://www.lookchem.com/casno17321-47-0.html
https://www.capotchem.cn/doc/msds_17321-47-0.do
https://www.benchchem.com/product/b101082?utm_src=pdf-custom-synthesis
https://m.indiamart.com/proddetail/dmpat-o-o-dimethyl-phosphoramido-thioate-2853459389433.html
https://www.benchchem.com/product/B101082
https://www.lookchem.com/casno17321-47-0.html
https://www.chemwhat.com/oo-dimethyl-phosphoramidothioate-cas-17321-47-0/
https://www.tradeindia.com/products/dmpat-o-o-dimethyl-phosphoramidothioate-665516.html
https://www.tradeindia.com/products/dmpat-o-o-dimethyl-phosphoramidothioate-665516.html
https://www.tnjchem.com/o-o-dimethyl-phosphoramidothioate-cas-17321-47-0_p12842.html
https://pubchem.ncbi.nlm.nih.gov/compound/O_O-Dimethyl-phosphoramidothioate
https://pubchem.ncbi.nlm.nih.gov/compound/O_O-Dimethyl-phosphoramidothioate
https://www.chemscene.com/17321-47-0.html
https://www.pharmaffiliates.com/en/17321-47-0-o-o-dimethyl-phosphoramidothioate-pa2708825.html
https://patents.google.com/patent/US5922896A/en
https://patents.google.com/patent/US5922896A/en
https://www.researchgate.net/publication/275464011_Studies_on_the_metabolism_of_methamidophos_and_acephate_Synthesis_and_identification_by_proton_nuclear_magnetic_resonance_and_mass_spectrometry_of_14C-acephate_and_some_metabolites
https://patents.google.com/patent/US10669295B2/en
https://patents.google.com/patent/US10669295B2/en
https://patents.google.com/patent/TW202012422A/en
https://patents.google.com/patent/TW202012422A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. tandfonline.com [tandfonline.com]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. Phosphoramidothioic acid, O,S-dimethyl ester [webbook.nist.gov]

18. Oxidative bioactivation of methamidophos insecticide: synthesis of N-
hydroxymethamidophos (a candidate metabolite) and its proposed alternative reactions
involving N-->O rearrangement or fragmentation through a metaphosphate analogue -
PubMed [pubmed.ncbi.nlm.nih.gov]

19. Methamidophos (Ref: ENT 27396) [sitem.herts.ac.uk]

20. grokipedia.com [grokipedia.com]

21. capotchem.cn [capotchem.cn]

To cite this document: BenchChem. [O,O-Dimethyl phosphoramidothioate molecular
structure and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101082#o-o-dimethyl-phosphoramidothioate-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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